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Compound of Interest

Compound Name: ASP6918

Cat. No.: B12375681 Get Quote

ASP6918 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of ASP6918 in Dimethyl

Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ASP6918?

A1: The recommended solvent for preparing stock solutions of ASP6918 is DMSO.

Q2: What is the maximum solubility of ASP6918 in DMSO?

A2: The solubility of ASP6918 in DMSO is 10 mM.[1] It is recommended to not exceed this

concentration to avoid precipitation.

Q3: How should I prepare a stock solution of ASP6918 in DMSO?

A3: To prepare a 10 mM stock solution, dissolve 6.22 mg of ASP6918 (Molecular Weight:

621.79 g/mol ) in 1 mL of high-purity, anhydrous DMSO. Ensure the solution is clear and fully

dissolved before use. For detailed steps, refer to the Experimental Protocols section.

Q4: How should I store the ASP6918 stock solution in DMSO?

A4: ASP6918 stock solutions in DMSO should be aliquoted into single-use volumes to

minimize freeze-thaw cycles. For long-term storage, it is recommended to store the aliquots at
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-80°C.[1] For shorter-term storage, -20°C is also an option, though recommendations vary by

supplier.[1]

Q5: What is the stability of ASP6918 in DMSO at different temperatures?

A5: Based on supplier recommendations, ASP6918 solutions in DMSO are stable for up to 6

months when stored at -80°C or -20°C.[1] Another supplier suggests usability for up to one

month when stored at -20°C. To ensure the integrity of your experiments, it is advisable to use

freshly prepared solutions or solutions stored for a shorter duration.

Troubleshooting Guides
Issue 1: ASP6918 is not fully dissolving in DMSO.

Potential Cause 1: Concentration is too high.

Solution: Do not exceed the maximum recommended concentration of 10 mM. If you have

attempted a higher concentration, dilute with additional DMSO to bring the concentration

to 10 mM or lower.

Potential Cause 2: Low-quality or wet DMSO.

Solution: Use high-purity, anhydrous DMSO. DMSO is hygroscopic and absorbed water

can affect solubility. Use a fresh, unopened bottle of anhydrous DMSO for preparing stock

solutions.

Potential Cause 3: Insufficient mixing.

Solution: Vortex the solution for 1-2 minutes. If necessary, sonicate the solution in a water

bath for a short period (5-10 minutes) to aid dissolution.

Issue 2: Precipitation is observed in the stock solution upon storage or after dilution in aqueous

media.

Potential Cause 1: Freeze-thaw cycles.

Solution: Aliquot the stock solution into single-use volumes to avoid repeated freezing and

thawing. When thawing an aliquot, allow it to come to room temperature before opening
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the vial.

Potential Cause 2: Supersaturation.

Solution: Ensure the initial stock solution was fully dissolved. If precipitation occurs upon

storage, try preparing a fresh stock solution at a slightly lower concentration (e.g., 5 mM).

Potential Cause 3: Dilution shock.

Solution: When diluting the DMSO stock solution into an aqueous buffer for cellular

assays, it is crucial to do so in a stepwise manner to avoid precipitation. Add the DMSO

stock to the aqueous buffer while vortexing to ensure rapid mixing. The final concentration

of DMSO in the assay media should be kept low (typically below 0.5%) to prevent solvent-

induced toxicity and precipitation.

Issue 3: Inconsistent experimental results using the same stock solution.

Potential Cause 1: Degradation of ASP6918.

Solution: ASP6918 contains an acrylamide moiety, which can be susceptible to hydrolysis

under acidic or basic conditions. Ensure the DMSO used is neutral and free of acidic or

basic contaminants. Prepare fresh stock solutions regularly and avoid long-term storage at

-20°C if possible. For critical experiments, using a freshly prepared stock solution is

always the best practice.

Potential Cause 2: Oxidation.

Solution: While less common for the acrylamide group itself in DMSO, other parts of the

molecule could be susceptible to oxidation. Store stock solutions tightly sealed and

protected from light.

Data Presentation
Table 1: Solubility and Recommended Storage of ASP6918 in DMSO
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Parameter Value Source

Solubility in DMSO 10 mM ProbeChem[1]

Long-term Storage -80°C for up to 6 months ProbeChem[1]

Short-term Storage -20°C for up to 6 months ProbeChem[1]

-20°C for up to 1 month DC Chemicals

Experimental Protocols
Protocol 1: Preparation of a 10 mM ASP6918 Stock Solution in DMSO

Materials:

ASP6918 powder

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator (optional)

Procedure:

1. Allow the vial of ASP6918 powder to equilibrate to room temperature before opening.

2. Weigh out the desired amount of ASP6918. For 1 mL of a 10 mM solution, weigh 6.22 mg.

3. Add the appropriate volume of anhydrous DMSO to the ASP6918 powder.

4. Vortex the solution for 1-2 minutes until the powder is completely dissolved. A clear

solution should be obtained.

5. If dissolution is slow, sonicate the vial in a room temperature water bath for 5-10 minutes.
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6. Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

7. Label the aliquots clearly with the compound name, concentration, and date of

preparation.

8. Store the aliquots at -80°C for long-term storage.

Visualizations
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Solubility Issues

Stability Issues

Start: Solubility or Stability Issue with ASP6918 in DMSO

What is the issue?

Is the compound not fully dissolving?

Solubility

Is precipitation observed upon storage or dilution?

Stability

Is the concentration > 10 mM?

Is the DMSO anhydrous and high-purity?

No

Solution: Reduce concentration to <= 10 mM.

Yes

Was the solution vortexed/sonicated sufficiently?

Yes

Solution: Use fresh, anhydrous DMSO.

No

Solution: Vortex for 2 mins / sonicate for 10 mins.

No

End: Issue Resolved

Yes

Were there multiple freeze-thaw cycles?

Did precipitation occur after adding to aqueous buffer?

No

Solution: Aliquot stock to single-use volumes.

Yes

Solution: Use stepwise dilution and vortex during addition.

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for ASP6918 solubility and stability issues.
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Start: Prepare 10 mM ASP6918 Stock

1. Equilibrate ASP6918 powder to room temperature.

2. Weigh 6.22 mg of ASP6918.

3. Add 1 mL of anhydrous DMSO.

4. Vortex for 1-2 minutes.

Is the solution clear?

5. Sonicate in a water bath for 5-10 minutes.

No

6. Aliquot into single-use tubes.

Yes

7. Store at -80°C.

End: Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Protocol for preparing a 10 mM ASP6918 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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